3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide
Overview
Description
3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide, also known as DFOB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFOB belongs to the class of sulfonamide compounds and has been synthesized using different methods. The purpose of
Mechanism of Action
The mechanism of action of 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes that play a role in various biological processes. 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in tissue remodeling and cancer progression.
Biochemical and Physiological Effects:
3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and anti-inflammatory activity. 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide has also been shown to reduce the expression of pro-inflammatory cytokines and chemokines, which play a role in the development of various diseases.
Advantages and Limitations for Lab Experiments
3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide, including the investigation of its potential as a drug candidate for the treatment of various diseases, the synthesis of novel materials using 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide as a building block, and the development of new methods for the removal of pollutants from water and air using 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide as an adsorbent. Additionally, further studies are needed to fully understand the mechanism of action of 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide and its potential side effects.
In conclusion, 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide have been discussed in this paper. Further research is needed to fully understand the potential of 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide and its applications in different fields.
Synthesis Methods
3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide can be synthesized using different methods, including the reaction of 3,5-difluoroaniline with oxan-4-ylmethyl chloride, followed by sulfonation with sulfur trioxide. Another method involves the reaction of 3,5-difluoroaniline with oxan-4-ylmethyl tosylate, followed by hydrolysis with sodium hydroxide. These methods have been used to produce 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide with high purity and yield.
Scientific Research Applications
3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide has been investigated as a potential drug candidate for the treatment of cancer, infectious diseases, and inflammation. In material science, 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, 3,5-Difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide has been studied as a potential adsorbent for the removal of pollutants from water and air.
properties
IUPAC Name |
3,5-difluoro-N-(oxan-4-ylmethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2NO3S/c13-10-5-11(14)7-12(6-10)19(16,17)15-8-9-1-3-18-4-2-9/h5-7,9,15H,1-4,8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFDOHQZUGUWDRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CNS(=O)(=O)C2=CC(=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F2NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-difluoro-N-[(oxan-4-yl)methyl]benzene-1-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-methoxy-1-methyl-N-(4-(methylthio)benzo[d]thiazol-2-yl)-1H-pyrazole-4-carboxamide](/img/structure/B2455860.png)
![2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-ethylphenyl)acetamide](/img/structure/B2455861.png)
![N-(7-propyl-[1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylidene)-2,3-dihydro-1,4-dioxine-5-carboxamide](/img/structure/B2455863.png)
![N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-2-phenylacetamide](/img/structure/B2455864.png)
![1-(4-Fluorophenyl)-4-[[1-[4-(trifluoromethyl)phenyl]triazol-4-yl]methyl]pyrazine-2,3-dione](/img/structure/B2455874.png)
![4-Oxa-1-azabicyclo[3.3.1]nonan-6-one](/img/structure/B2455875.png)
![N-(1-(benzofuran-2-yl)propan-2-yl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2455876.png)
![3-(4-Bromophenyl)-6-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine](/img/structure/B2455877.png)